Cas no 1083326-04-8 (7-Bromo-2-(1-piperazinyl)quinoxaline)

7-Bromo-2-(1-piperazinyl)quinoxaline structure
1083326-04-8 structure
Product Name:7-Bromo-2-(1-piperazinyl)quinoxaline
CAS No:1083326-04-8
MF:C12H13BrN4
MW:293.162420988083
CID:2115514
Update Time:2023-08-04

7-Bromo-2-(1-piperazinyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-2-(1-piperazinyl)Quinoxaline
    • ULSPKGDUMBQONB-UHFFFAOYSA-N
    • Quinoxaline, 7-bromo-2-(1-piperazinyl)-
    • 7-Bromo-2-(1-piperazinyl)quinoxaline
    • Inchi: 1S/C12H13BrN4/c13-9-1-2-10-11(7-9)16-12(8-15-10)17-5-3-14-4-6-17/h1-2,7-8,14H,3-6H2
    • InChI Key: ULSPKGDUMBQONB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(C=N2)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Topological Polar Surface Area: 41
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